Cas no 1226427-33-3 (1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one)

• Product Name: 1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one
• CAS No: 1226427-33-3
• MF: C₂₃H₂₆N₂O₂
• MW: 362.464745998383
• CID: 6205919
• PubChem ID: 49677760
• Update Time: 2025-10-29

1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one
• 2-indol-1-yl-1-[4-(phenylmethoxymethyl)piperidin-1-yl]ethanone
• 1-{4-[(benzyloxy)methyl]piperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one
• AKOS024527776
• F5940-0325
• VU0528374-1
• 1-(4-((benzyloxy)methyl)piperidin-1-yl)-2-(1H-indol-1-yl)ethanone
• 1226427-33-3

• Inchi： 1S/C23H26N2O2/c26-23(16-25-15-12-21-8-4-5-9-22(21)25)24-13-10-20(11-14-24)18-27-17-19-6-2-1-3-7-19/h1-9,12,15,20H,10-11,13-14,16-18H2
• InChI Key： CJFMIFXOWTWRRQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC1CCN(C(CN2C=CC3C=CC=CC2=3)=O)CC1

Computed Properties

• Exact Mass: 362.199428076g/mol
• Monoisotopic Mass: 362.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 34.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one

Comprehensive Overview of 1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one (CAS No. 1226427-33-3)

1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one (CAS No. 1226427-33-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their pharmacological properties. The presence of both indole and benzyloxy moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

The compound's molecular formula and weight, along with its precise CAS registry number (1226427-33-3), are critical identifiers for researchers and regulatory bodies. Its structural complexity, featuring a piperidine ring substituted with a benzyloxy group and an indole-ethyl ketone side chain, suggests potential interactions with various biological targets. This has led to increased interest in its structure-activity relationship (SAR) studies, particularly in the context of central nervous system (CNS) disorders and receptor modulation.

In recent years, the demand for novel piperidine-based compounds has surged, driven by their versatility in medicinal chemistry. 1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one is no exception, as it aligns with current trends in small-molecule drug development. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors or GPCR ligands, given the prevalence of these targets in modern therapeutics. The compound's lipophilicity and hydrogen-bonding capacity further enhance its drug-like properties.

From a synthetic chemistry perspective, the preparation of 1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one involves multi-step organic transformations, including N-alkylation and ketone formation. These processes require careful optimization to achieve high yields and purity, which are essential for subsequent biological evaluations. The compound's stability under various conditions is also a topic of ongoing investigation, as it impacts its suitability for formulation development.

The rise of computational chemistry and AI-driven drug design has further amplified interest in compounds like 1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one. Virtual screening and molecular docking studies can predict its binding affinities to specific proteins, accelerating the identification of potential therapeutic applications. This aligns with the broader industry shift toward rational drug design and targeted therapies, which are among the most searched topics in pharmaceutical sciences today.

Quality control and analytical characterization are paramount for 1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its identity and purity. These methods ensure compliance with regulatory standards, which is a critical consideration for researchers and manufacturers alike. The compound's chromatographic behavior and spectral properties are well-documented, facilitating its integration into high-throughput screening assays.

In summary, 1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(1H-indol-1-yl)ethan-1-one (CAS No. 1226427-33-3) represents a compelling area of study at the intersection of medicinal chemistry and pharmacology. Its structural complexity, combined with the growing demand for innovative bioactive molecules, positions it as a valuable subject for future research. As the scientific community continues to explore its potential, this compound may contribute to advancements in precision medicine and therapeutic innovation.